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Compound of Interest

Compound Name: Formanilide

Formanilide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formanilide, also known as N-phenylformamide, is an organic compound with the chemical
formula CeHsNHCHO. It is a significant chemical intermediate in various organic syntheses and
finds applications in the rubber and pharmaceutical industries. This technical guide provides an
in-depth overview of the chemical properties, structure, synthesis, and analysis of formanilide,
tailored for professionals in research and drug development.

Chemical and Physical Properties

Formanilide is a white crystalline solid at room temperature.[1] It is soluble in polar solvents
like water and ethanol and has limited solubility in non-polar solvents such as hexane and
benzene.[2] The key physical and chemical properties of formanilide are summarized in the
table below.
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Property Value Reference
Molecular Formula C7H7NO [3]
Molecular Weight 121.14 g/mol [1]

Melting Point 46-48 °C (lit.) [4]

Boiling Point 271 °C at 760 mmHg [1][5]

166 °C at 14 mmHg (lit.)

[4]

Density

1.144 g/mL at 25 °C (lit.)

[4]

Solubility in Water

25.4 g/lLat 20 °C

[3][6]

28.6 g/L at 25 °C

[3][6]

Flash Point

> 112 °C (> 233.6 °F)

[7]

Vapor Pressure

0.00662 mmHg at 25 °C

[8]

LogP (log Kow)

1.15

[1]

Appearance

White crystalline solid

[1]

Chemical Structure

Formanilide consists of a phenyl group attached to a formamide group. The molecule can

exist in both cis and trans conformations with respect to the C-N amide bond, with the trans

isomer being more stable.

Below is a diagram representing the chemical structure of formanilide.
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Combine Aniline, DMF,
and Acetic Acid
Heat to Reflux
(140-150 °C, 5-9 h)

(Cool to Room Temperature)

Pour into Ice Water
& Acidify (pH 3-4)

Extract with
Ethyl Acetate

Wash, Dry, and Concentrate
Organic Layer

C-N bond

Phenyl Group

O
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Crystallize Crude Product

Formamide Group

H

H

Pure Formanilide
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( Prepare IR Sample )
(KBr Pellet or Nujol Mull)
\
CH and 3C NMR Analysis)
\

Structural Information Molecular Weight and
(Functional Groups, Connectivity) Fragmentation Pattern

Prepare MS Sample
(Dissolve in Volatile Solvent)

l

Mass Spectrometry Analysis
(e.g., GC-MS)

Prepare NMR Sample
(Dissolve in Deuterated Solvent)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Formanilide chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094145#formanilide-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b094145#formanilide-chemical-properties-and-structure
https://www.benchchem.com/product/b094145#formanilide-chemical-properties-and-structure
https://www.benchchem.com/product/b094145#formanilide-chemical-properties-and-structure
https://www.benchchem.com/product/b094145#formanilide-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094145?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

